4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole

• IUPAC Name: 4-[(3,4-difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole
• InChI: InChI=1S/C16H13F2NOS2/c1-10-2-5-15(20-10)16-19-12(9-22-16)8-21-7-11-3-4-13(17)14(18)6-11/h2-6,9H,7-8H2,1H3
• InChI Key: XAIWSVNQAOLAOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=NC(=CS2)CSCC3=CC(=C(C=C3)F)F
• Molecular Formula: C16H13F2NOS2
• Molecular Weight: 337.4 g/mol

Description

4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole is a compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is a thiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole is not well understood. However, it is believed that the compound reacts with thiols to form a thioether bond, leading to the fluorescence of the compound. The exact mechanism of action needs further investigation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole are not well studied. However, the compound has been found to be non-toxic and non-cytotoxic in various in vitro studies. Further studies are needed to understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole is its high sensitivity and selectivity towards thiols. This makes it a potential candidate for the detection of thiols in biological systems. However, the limitations of this compound include its poor solubility in water, which makes it challenging to use in aqueous systems.

Future Directions

There are several future directions for the research on 4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole. One of the directions is to investigate the mechanism of action of this compound in detail. Another direction is to explore the potential applications of this compound in the detection of thiols in biological systems. Additionally, the development of new synthesis methods for this compound with improved yield and purity is also an area of future research. Furthermore, the use of this compound as a potential drug candidate for the treatment of various diseases can also be explored in the future.
Conclusion:
In conclusion, 4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole is a compound that has gained attention in the field of scientific research due to its potential applications in various fields. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been discussed in this paper. Additionally, several future directions for the research on this compound have also been identified.

Synthesis Methods

The synthesis of 4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole has been carried out using various methods. One of the commonly used methods is the reaction of 2-(5-methylfuran-2-yl)thiocyanate with 3,4-difluorobenzyl mercaptan in the presence of a base such as potassium carbonate. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

The compound 4-[(3,4-Difluorophenyl)methylsulfanylmethyl]-2-(5-methylfuran-2-yl)-1,3-thiazole has been studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is its use as a fluorescent probe for the detection of thiols. The compound has been found to be highly sensitive and selective towards thiols, making it a potential candidate for the detection of thiols in biological systems.